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Compound of Interest

Compound Name: (R)-MRT199665

Cat. No.: B15605392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the proper handling and disposal of (R)-
MRT199665, a potent and selective MARK/SIK/AMPK inhibitor. Adherence to these procedures

is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory

compliance. As there is no publicly available Safety Data Sheet (SDS) specifically for (R)-
MRT199665, these guidelines are based on best practices for the handling of novel, potent

small molecule inhibitors. The compound-specific SDS must be obtained from the supplier,

such as MedChemExpress, and reviewed thoroughly before any handling or disposal activities.

Summary of Quantitative Data
The following table summarizes key quantitative data for MRT199665, the racemic mixture of

which (R)-MRT199665 is an isomer. This information is crucial for understanding the

compound's potency and handling requirements.

Property Value Reference

IC₅₀ (MARK1/2/3/4) 2/2/3/2 nM [1]

IC₅₀ (AMPKα1/α2) 10/10 nM [1]

IC₅₀ (SIK1/2/3) 110/12/43 nM [1]

CAS Number 1456858-57-3 (for racemate) [1]
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Experimental Workflow for Handling and Disposal
The following diagram outlines the general workflow from receiving and handling the compound

to its final disposal.
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Caption: General workflow from receipt to disposal of (R)-MRT199665.
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Step-by-Step Disposal Procedures
The proper disposal of (R)-MRT199665 is paramount to prevent environmental contamination

and ensure a safe laboratory environment. As a potent small molecule inhibitor, it should be

treated as hazardous chemical waste.

1. Personal Protective Equipment (PPE): Before handling any waste materials containing (R)-
MRT199665, ensure you are wearing appropriate PPE, including:

Safety goggles or a face shield.

Chemical-resistant gloves (e.g., nitrile).

A lab coat.

2. Waste Segregation: Proper segregation of waste is crucial to prevent accidental chemical

reactions and to ensure compliant disposal.

Solid Waste:

Collect unused or expired solid (R)-MRT199665 in a clearly labeled, sealed container

designated for solid hazardous chemical waste.

Contaminated consumables such as pipette tips, tubes, and gloves should be collected in

a separate, clearly labeled hazardous waste container.

Liquid Waste:

Solutions of (R)-MRT199665 (e.g., dissolved in DMSO) must be collected in a designated,

leak-proof container for liquid hazardous chemical waste.

Ensure the waste container is compatible with the solvent used.

Do not dispose of any solutions containing (R)-MRT199665 down the drain.

Sharps Waste:
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Needles, syringes, or any other contaminated sharps must be disposed of in a designated,

puncture-resistant sharps container.

3. Waste Container Labeling: All waste containers must be clearly and accurately labeled. The

label should include:

The words "Hazardous Waste".

The full chemical name: "(R)-MRT199665".

The solvent used for liquid waste (e.g., "in Dimethyl Sulfoxide").

The approximate concentration and quantity.

The date the waste was first added to the container.

The name of the principal investigator and the laboratory location.

4. Storage of Chemical Waste:

Store all hazardous waste containers in a designated and secure Satellite Accumulation Area

(SAA) within the laboratory.

This area should be away from general lab traffic and have secondary containment to

prevent spills.

Ensure the storage area is well-ventilated.

Keep waste containers securely closed at all times, except when adding waste.

5. Arranging for Disposal:

Follow your institution's specific procedures for requesting a chemical waste pickup. This is

typically handled by the Environmental Health & Safety (EH&S) department.

Do not attempt to neutralize or dispose of the chemical waste yourself.

6. Empty Container Disposal:
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A container that held (R)-MRT199665 is generally not considered "empty" until it has been

triple-rinsed.

The first rinse of the container must be collected and disposed of as hazardous liquid waste.

Subsequent rinses should also be collected as hazardous waste.

After thorough rinsing, deface or remove the original label and dispose of the container

according to your institution's guidelines for non-hazardous lab glass or plastic.

(R)-MRT199665 Signaling Pathway Inhibition
(R)-MRT199665 is a potent inhibitor of the MARK, SIK, and AMPK families of kinases. These

kinases are involved in various cellular processes, including cell polarity, cell cycle control, and

metabolic regulation. The diagram below illustrates the inhibitory action of (R)-MRT199665 on

these signaling pathways.
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Caption: Inhibition of MARK, SIK, and AMPK signaling pathways by (R)-MRT199665.

By adhering to these detailed procedures, researchers can ensure the safe handling and

compliant disposal of (R)-MRT199665, thereby fostering a secure and environmentally
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responsible laboratory setting. Always prioritize safety and consult your institution's specific

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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